2-(2-CHLOROBENZAMIDO)-N-(2-PHENYLETHYL)BENZAMIDE

• IUPAC Name: 2-[(2-chlorobenzoyl)amino]-N-(2-phenylethyl)benzamide
• InChI: InChI=1S/C22H19ClN2O2/c23-19-12-6-4-10-17(19)22(27)25-20-13-7-5-11-18(20)21(26)24-15-14-16-8-2-1-3-9-16/h1-13H,14-15H2,(H,24,26)(H,25,27)
• InChI Key: GQTKGFOFUHKUKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)C2=CC=CC=C2NC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C22H19ClN2O2
• Molecular Weight: 378.8 g/mol

Description

2-(2-CHLOROBENZAMIDO)-N-(2-PHENYLETHYL)BENZAMIDE is an organic compound that features a benzamide core structure with additional chlorobenzamido and phenylethyl substituents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-CHLOROBENZAMIDO)-N-(2-PHENYLETHYL)BENZAMIDE typically involves the reaction of 2-chlorobenzoyl chloride with N-(2-phenylethyl)benzamide under appropriate conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using techniques such as recrystallization or chromatography to obtain the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-(2-CHLOROBENZAMIDO)-N-(2-PHENYLETHYL)BENZAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The chlorobenzamido group can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzamides.

Scientific Research Applications

2-(2-CHLOROBENZAMIDO)-N-(2-PHENYLETHYL)BENZAMIDE has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its structural similarity to known pharmacologically active compounds.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-(2-CHLOROBENZAMIDO)-N-(2-PHENYLETHYL)BENZAMIDE involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-(2-BROMOBENZAMIDO)-N-(2-PHENYLETHYL)BENZAMIDE
• 2-(2-FLUOROBENZAMIDO)-N-(2-PHENYLETHYL)BENZAMIDE
• 2-(2-IODOBENZAMIDO)-N-(2-PHENYLETHYL)BENZAMIDE

Uniqueness

2-(2-CHLOROBENZAMIDO)-N-(2-PHENYLETHYL)BENZAMIDE is unique due to the presence of the chlorobenzamido group, which can influence its reactivity and biological activity. The chlorine atom can participate in various chemical reactions, making this compound versatile for different applications.